1,2-Dilauroyl-sn-glycero-3-phosphocholine
1,2-Dilauroyl-sn-glycero-3-phosphocholine
1,2-dilauroyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 24:0 in which the acyl groups at positions 1 and 2 are specified as lauroyl (dodecanoyl). It has a role as a LRH-1 agonist. It is a phosphatidylcholine 24:0 and a dodecanoate ester. It is a conjugate base of a 1,2-dilauroyl-sn-glycero-3-phosphocholine(1+).
Brand Name:
Vulcanchem
CAS No.:
18194-25-7
VCID:
VC20811246
InChI:
InChI=1S/C32H64NO8P/c1-6-8-10-12-14-16-18-20-22-24-31(34)38-28-30(29-40-42(36,37)39-27-26-33(3,4)5)41-32(35)25-23-21-19-17-15-13-11-9-7-2/h30H,6-29H2,1-5H3/t30-/m1/s1
SMILES:
CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC
Molecular Formula:
C32H64NO8P
Molecular Weight:
621.8 g/mol
1,2-Dilauroyl-sn-glycero-3-phosphocholine
CAS No.: 18194-25-7
Cat. No.: VC20811246
Molecular Formula: C32H64NO8P
Molecular Weight: 621.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-dilauroyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 24:0 in which the acyl groups at positions 1 and 2 are specified as lauroyl (dodecanoyl). It has a role as a LRH-1 agonist. It is a phosphatidylcholine 24:0 and a dodecanoate ester. It is a conjugate base of a 1,2-dilauroyl-sn-glycero-3-phosphocholine(1+). |
|---|---|
| CAS No. | 18194-25-7 |
| Molecular Formula | C32H64NO8P |
| Molecular Weight | 621.8 g/mol |
| IUPAC Name | [(2R)-2,3-di(dodecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C32H64NO8P/c1-6-8-10-12-14-16-18-20-22-24-31(34)38-28-30(29-40-42(36,37)39-27-26-33(3,4)5)41-32(35)25-23-21-19-17-15-13-11-9-7-2/h30H,6-29H2,1-5H3/t30-/m1/s1 |
| Standard InChI Key | IJFVSSZAOYLHEE-SSEXGKCCSA-N |
| Isomeric SMILES | CCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
| SMILES | CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
| Appearance | Unit:100 mgSolvent:nonePurity:98+%Physical solid |
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